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Compound of Interest

Compound Name: zinc;dioxido(dioxo)chromium

Cat. No.: B084768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the historical applications, chemical

properties, and synthesis of zinc yellow pigment. It is intended for researchers, scientists, and

professionals in drug development who may encounter or utilize chromate-containing

compounds in their work. The guide details the pigment's use in both artistic and industrial

contexts, with a focus on its role as a corrosion inhibitor.

Introduction
Zinc yellow, known chemically as zinc potassium chromate (K₂O · 4ZnCrO₄ · 3H₂O), is a

synthetic inorganic pigment that gained prominence in the 19th and 20th centuries.[1][2] First

synthesized in the early 1800s, it was not widely used as a pigment until the 1850s.[1][2] While

it found a niche in the art world, its primary historical significance lies in its industrial application

as a highly effective corrosion-inhibiting primer, particularly for aluminum and steel. This guide

will explore the multifaceted history and technical aspects of this pigment.

Physicochemical Properties
Zinc yellow, also identified as Pigment Yellow 36, possesses a range of properties that have

dictated its applications and limitations.[3] A summary of its key quantitative data is presented

in Table 1.
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Property Value Source(s)

Chemical Formula K₂O · 4ZnCrO₄ · 3H₂O [1][2]

CI Name Pigment Yellow 36 [3]

CI Number 77955 [1]

CAS Number 37300-23-5

Density 3.36 - 3.49 g/cm³ [4]

Oil Absorption 28 - 31 g/100g [4]

ZnO Content 61 - 68% [5]

CrO₃ Content 19 - 22% [5]

Solubility
Soluble in acids and alkalis;

slightly soluble in water.
[1]

Lightfastness Poor; prone to discoloration. [1]

Historical Applications
The use of zinc yellow can be broadly categorized into two main areas: artistic and industrial

applications.

Artistic Applications
Despite its tendency to discolor over time, zinc yellow was used by several prominent 19th-

century artists, including Georges Seurat.[1][6] The pigment's bright, greenish-yellow hue was

attractive to artists of the Impressionist and Post-Impressionist movements. However, the

pigment is known to degrade, turning a brownish color due to the reduction of hexavalent

chromium (Cr(VI)) to trivalent chromium (Cr(III)).[1][6] This degradation has altered the

appearance of several famous works of art, most notably Seurat's "A Sunday Afternoon on the

Island of La Grande Jatte."[1][6]

Industrial Applications
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The primary and most impactful application of zinc yellow has been as a corrosion-inhibiting

primer. Its effectiveness in preventing rust on iron and steel, and particularly on lightweight

aluminum alloys, made it indispensable in the aerospace and automotive industries from the

1930s through the mid-20th century.[6] It was extensively used on military aircraft during World

War II to protect the aluminum airframes from corrosion.[6] The mechanism of its protective

action is twofold: it acts as a barrier coating, and the slight solubility of the chromate ions helps

to passivate the metal surface, inhibiting the electrochemical process of corrosion.

Experimental Protocols
Synthesis of Zinc Yellow Pigment (Precipitation Method)
This protocol describes a common historical method for the synthesis of zinc yellow.

Materials:

Zinc sulfate (ZnSO₄)

Potassium dichromate (K₂Cr₂O₇)

Sodium hydroxide (NaOH)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

Procedure:

Prepare a 0.5 M solution of zinc sulfate in distilled water.

Prepare a 0.5 M solution of potassium dichromate in distilled water.
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In a beaker, slowly add the zinc sulfate solution to the potassium dichromate solution while

stirring continuously. A precipitate will form.

Add a 6 M sodium hydroxide solution dropwise to the mixture until the solution becomes

basic (test with pH paper). The color of the precipitate should change to a bright yellow.

Continue stirring for 15-20 minutes to ensure the reaction is complete.

Set up the filtration apparatus and filter the precipitate.

Wash the precipitate with distilled water to remove any soluble impurities.

Carefully remove the filter paper with the pigment and dry it in an oven at a low temperature

(e.g., 60-80 °C) until a constant weight is achieved.

The dried pigment can then be ground to a fine powder.

Caption: Workflow for the synthesis of zinc yellow pigment.

Analytical Characterization of Zinc Yellow
The following methods are based on the procedures outlined in ASTM D444 for the chemical

analysis of zinc yellow pigment.

4.2.1 Determination of Chromium by Dichromate Method

Sample Preparation: Accurately weigh approximately 0.5 g of the pigment into a beaker.

Digestion: Add 20 mL of concentrated sulfuric acid and 10 mL of concentrated nitric acid.

Heat gently until the pigment is dissolved and fumes of sulfur trioxide are evolved.

Reduction of Chromium: Cool the solution and dilute with 100 mL of water. Add a 5% solution

of sodium sulfite dropwise until the yellow color of chromate disappears and a green color of

chromic sulfate appears. Boil for 5-10 minutes to expel excess sulfur dioxide.

Oxidation of Chromium: While the solution is still hot, add a 1% solution of potassium

permanganate dropwise until a permanent pink color is obtained. Boil for 5-10 minutes.
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Titration: Cool the solution and add a measured excess of a standard ferrous ammonium

sulfate solution. Titrate the excess ferrous ions with a standard potassium dichromate

solution using a suitable indicator (e.g., diphenylamine sulfonate).

Calculation: Calculate the percentage of chromium based on the titration results.

4.2.2 Determination of Zinc by Ferrocyanide Method

Sample Preparation: Use the solution remaining after the chromium determination or prepare

a new sample by dissolving approximately 0.5 g of the pigment in 20 mL of 1:1 hydrochloric

acid.

Separation of Interfering Ions: Neutralize the solution with ammonium hydroxide and then

make it slightly acidic with hydrochloric acid. Saturate the solution with hydrogen sulfide to

precipitate any interfering ions. Filter the solution.

Titration: Boil the filtrate to expel hydrogen sulfide. Adjust the acidity and titrate the zinc with

a standard solution of potassium ferrocyanide using an external indicator (e.g., uranyl

acetate).

Calculation: Calculate the percentage of zinc based on the titration results.

Signaling Pathways and Mechanisms
Corrosion Inhibition Mechanism
Zinc yellow primers protect metal surfaces through a combination of barrier protection and

electrochemical passivation. The pigment particles are dispersed in a binder, forming a physical

barrier to moisture and oxygen. More importantly, the slight solubility of the chromate ions in

any moisture that penetrates the coating is key to its inhibitive properties.

Caption: Mechanism of corrosion inhibition by zinc yellow primer.

Degradation Pathway of Zinc Yellow Pigment
The discoloration of zinc yellow, particularly in artistic applications, is primarily due to the

photochemical reduction of hexavalent chromium (Cr(VI)) to trivalent chromium (Cr(III)). This

process is often accelerated by exposure to light and acidic atmospheric pollutants.
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Caption: Degradation pathway of zinc yellow pigment leading to discoloration.

Conclusion
Zinc yellow pigment holds a significant place in the history of materials science, both for its

contributions to the art world and its critical role in the development of corrosion-resistant

coatings. While its use has been curtailed due to the toxicity of hexavalent chromium, a

thorough understanding of its properties, synthesis, and mechanisms of action remains

valuable for researchers in materials science, conservation, and environmental science. The

experimental protocols and mechanistic pathways detailed in this guide provide a foundational

resource for professionals in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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